Cas no 34212-59-4 (Dimenthyl Succinate)

• Product Name: Dimenthyl Succinate
• CAS No: 34212-59-4
• MF: C₂₄H₄₂O₄
• MW: 394.587888240814
• MDL: MFCD00012281
• CID: 312403
• PubChem ID: 24858333
• Update Time: 2025-06-07

Dimenthyl Succinate Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1,4-bis[(1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl] ester
• (1R)-(-)-Dimenthyl Succinate
• DimenthylSuccinate
• (1R)-(?)-Dimenthyl succinate
• BIS((1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXYL) SUCCINATE
• Bis((1S,2R,5S)-2-isopropyl-5-methylcyclohexyl) succinate
• (-)-Dimenthyl succinate
• (-)-Dimethyl succinate
• 1-O-(5-Methyl-2-propan-2-ylcyclohexyl) 4-O-[(5R)-5-methyl-2-propan-2-ylcyclohexyl] butanedioate
• CS-13472
• J-019502
• (1R)-(-)-Dimenthyl succinate, 99%
• dimenthyl succinate
• C11444
• 34212-59-4
• bis[(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] butanedioate
• AKOS015896902
• SCHEMBL1665360
• CS-M0128
• (+/-)-threo-1-Hydroxy Mephedrone Hydrochloride
• (1R,2R)-rel-2-(Methylamino)-1-(p-tolyl)propan-1-ol Hydrochloride
• Dimenthyl Succinate

• MDL： MFCD00012281
• Inchi： 1S/C24H42O4/c1-15(2)19-9-7-17(5)13-21(19)27-23(25)11-12-24(26)28-22-14-18(6)8-10-20(22)16(3)4/h15-22H,7-14H2,1-6H3/t17-,18-,19+,20+,21-,22-/m1/s1
• InChI Key： YZXZAUAIVAZWFN-KQFPAPQFSA-N
• SMILES： O(C(CCC(=O)O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)=O)[C@@H]1C[C@H](C)CC[C@H]1C(C)C

Computed Properties

• Exact Mass: 394.30800
• Monoisotopic Mass: 394.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 0.9873 (rough estimate)
• Melting Point: 62-64 °C (lit.)
• Boiling Point: 200-205 °C/2 mmHg(lit.)
• Flash Point: Not available
• Refractive Index: 1.4460 (estimate)
• PSA: 52.60000
• LogP: 5.77460
• Optical Activity: [α]20/D −89°, c = 5 in chloroform
• Vapor Pressure: Not available

Dimenthyl Succinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids